3-Chloropyridine-4-thiol

• IUPAC Name: 3-chloro-1H-pyridine-4-thione
• InChI: InChI=1S/C5H4ClNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
• InChI Key: WOLJMFIAVKCWFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC=C(C1=S)Cl
• Molecular Formula: C5H4ClNS
• Molecular Weight: 145.61 g/mol
• CAS No.: 1247828-52-9

Description

3-Chloropyridine-4-thiol is a chemical compound with the CAS Number: 1247828-52-9. It has a molecular weight of 145.61.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H4ClNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8). This code represents the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, related compounds like pentachloropyridine have been used as building blocks in the synthesis of chemically relevant organic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 145.61. More specific properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Difunctionalization in Organic Synthesis

3-Chloropyridine-4-thiol plays a role in the regioselective difunctionalization of pyridines, forming 3,4-pyridyne intermediates. This method facilitates the production of various trisubstituted pyridines, a key intermediate for synthesizing compounds like paroxetine, highlighting its utility in organic synthesis (Heinz et al., 2021).

Covalent Protein Modification

4-Halopyridines, including 4-chloropyridine derivatives, are investigated for their potential as selective, tunable, and switchable covalent protein modifiers. These compounds show promise for developing chemical probes, indicating their significance in biochemical research (Schardon et al., 2017).

Selective Thiol-Blocking Reagent

Heteroaromatic alkylsulfones, structurally related to this compound, are explored as selective and reactive -SH blocking reagents. This is especially relevant in biological contexts, such as proteomics and redox investigations (Chen et al., 2017).

Application in Biomedical Studies

3-Chloropyridine derivatives have been utilized in the synthesis of compounds for evaluating antimicrobial activities. This indicates their role in developing potential therapeutics or antibacterial agents (Holla et al., 2006).

Mitochondrial Imaging

3-Chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a compound involving this compound moiety, has been used as a thiol-reactive luminescent agent for mitochondrial imaging. This represents its application in biological imaging and molecular diagnostics (Amoroso et al., 2008).

Material Science and Coatings

The reactivity of this compound derivatives in thiol-epoxy click reactions has been leveraged in the preparation of new bio-based coatings, demonstrating its significance in material science and sustainable product development (Guzmán et al., 2018).

Catalyst in Hydrogen Production

Nickel pyridinethiolate complexes, including those derived from pyridine thiols, have been used as catalysts for light-driven hydrogen production from aqueous solutions. This application signifies its potential in sustainable energy production (Han et al., 2013).

Safety and Hazards

While specific safety and hazard information for 3-Chloropyridine-4-thiol was not found, it’s generally recommended to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation when handling similar chemical compounds.

Mechanism of Action

Target of Action

Chloropyridines, in general, are known to be used as building blocks in organic synthesis , suggesting that they may interact with a variety of molecular targets depending on the specific reactions they are involved in.

Mode of Action

Chloropyridines are substrates for many coupling processes, including the heck reaction, suzuki reaction, and ullmann reaction . These reactions involve the formation of carbon-carbon bonds, which could lead to significant changes in the target molecules.

Biochemical Pathways

Given its potential use in various coupling reactions , it can be inferred that it may influence a wide range of biochemical pathways depending on the specific context of its use.

Result of Action

Given its potential use in various coupling reactions , it can be inferred that its effects would largely depend on the specific reactions it is involved in and the resulting compounds formed.